Cas no 104174-12-1 (Benzenemethanol, a-ethyl-2,5-dimethyl-)

• Product Name: Benzenemethanol, a-ethyl-2,5-dimethyl-
• CAS No: 104174-12-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD11521255
• CID: 1147583
• Update Time: 2025-07-15

Benzenemethanol, a-ethyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-2,5-dimethyl-
• 1-(2,5-DIMETHYLPHENYL)PROPAN-1-OL

• MDL： MFCD11521255
• Inchi： 1S/C11H16O/c1-4-11(12)10-7-8(2)5-6-9(10)3/h5-7,11-12H,4H2,1-3H3
• InChI Key： VHFHVLYXKPLTID-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1C)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on Benzenemethanol, a-ethyl-2,5-dimethyl-

Benzenemethanol, α-ethyl-2,5-dimethyl- (CAS No. 104174-12-1): A Comprehensive Overview in Modern Chemical Research

Benzenemethanol, α-ethyl-2,5-dimethyl- (CAS No. 104174-12-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. The detailed exploration of its characteristics, synthesis methods, and emerging applications provides a deeper understanding of its potential impact on modern science.

The molecular structure of Benzenemethanol, α-ethyl-2,5-dimethyl- consists of a benzene ring substituted with two methyl groups at the 2 and 5 positions, along with an ethyl group attached to the α-carbon of the hydroxymethyl group. This configuration imparts distinct reactivity and functionality, making it a valuable building block in organic synthesis. The presence of both electron-donating and withdrawing groups on the benzene ring enhances its versatility in various chemical transformations.

In recent years, the compound has been extensively studied for its role in the development of novel pharmaceuticals. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, including those with anti-inflammatory and antimicrobial properties. The hydroxymethyl group provides a reactive site for further functionalization, enabling the creation of complex drug candidates with tailored biological activities.

The synthesis of Benzenemethanol, α-ethyl-2,5-dimethyl- typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also minimize waste generation, aligning with the principles of green chemistry.

One of the most notable applications of this compound is in the field of polymer chemistry. The hydroxymethyl functionality allows for easy incorporation into polymer backbones, leading to the development of novel materials with enhanced mechanical and thermal properties. These polymers find applications in industries ranging from automotive to electronics, where performance under extreme conditions is crucial.

Furthermore, Benzenemethanol, α-ethyl-2,5-dimethyl- has been investigated for its role in catalysis. Its unique structure facilitates participation in various catalytic cycles, making it an effective ligand or co-catalyst in organic transformations. This capability has opened new avenues for designing more efficient catalytic systems that can accelerate industrial processes and reduce energy consumption.

The compound's stability under different environmental conditions has also been a subject of interest. Studies have shown that it maintains its structural integrity under a range of temperatures and pH levels, making it suitable for diverse industrial applications. Additionally, its solubility profile allows for easy integration into various solvents and formulations.

In conclusion, Benzenemethanol, α-ethyl-2,5-dimethyl- (CAS No. 104174-12-1) is a multifaceted compound with significant potential in pharmaceuticals, polymer chemistry, and catalysis. Its unique structural features enable a wide range of applications that contribute to advancements in material science and drug development. As research continues to uncover new uses for this compound, its importance in modern chemical research is likely to grow even further.